Cas no 1806280-10-3 (Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate
• CAS No: 1806280-10-3
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4944002
• Update Time: 2025-06-14

Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-2-20-12(19)5-9-10(6-17)8(7-18)3-4-11(9)13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： YCEYHKWNFXIJKK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=C(C#N)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate (CAS No. 1806280-10-3)

Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate (CAS No. 1806280-10-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano, hydroxymethyl, and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The compound's CAS No. 1806280-10-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its trifluoromethyl group is particularly noteworthy, as this moiety is often associated with enhanced metabolic stability and bioavailability in drug candidates. This has led to a surge in interest from the pharmaceutical sector, where fluorinated compounds are a hot topic due to their ability to improve drug efficacy and reduce side effects.

In agrochemical applications, Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate is studied for its potential role in developing novel pesticides and herbicides. The cyano group in its structure is known to interact with biological targets, making it a candidate for crop protection formulations. With the growing demand for sustainable agriculture, this compound aligns with the industry's focus on eco-friendly chemical solutions and precision farming technologies.

From a synthetic chemistry perspective, the compound's hydroxymethyl functionality offers opportunities for further derivatization, enabling the creation of diverse molecular architectures. This adaptability is crucial for researchers working on high-throughput screening and combinatorial chemistry, where rapid iteration of compound libraries is essential. The integration of AI-driven molecular design tools has further amplified its relevance, as computational models can predict optimal synthetic pathways and downstream applications.

Environmental and safety considerations are also paramount when discussing CAS No. 1806280-10-3. Regulatory bodies emphasize the importance of green chemistry principles in its production and handling. Recent advancements in biocatalysis and flow chemistry have demonstrated potential for reducing waste and energy consumption during synthesis, addressing the broader industry push toward carbon-neutral manufacturing.

Market trends indicate a rising demand for fluorinated building blocks like Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate, driven by their utility in next-generation therapeutics and advanced materials. Analysts highlight its role in the development of OLED materials and liquid crystals, where its electronic properties can enhance device performance. This intersection of chemistry and technology underscores its multidisciplinary appeal.

For researchers seeking reliable data on CAS No. 1806280-10-3, peer-reviewed journals and patent databases are invaluable resources. Recent publications have explored its crystallographic properties, solubility profiles, and reaction kinetics, providing a foundation for further innovation. Collaborative efforts between academia and industry are expected to unlock new applications, particularly in personalized medicine and smart materials.

In summary, Ethyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)phenylacetate represents a compelling case study in modern chemical innovation. Its multifaceted applications, combined with the industry's focus on sustainability and efficiency, position it as a compound of enduring significance. As scientific and technological landscapes evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and materials science.